Cas no 2023930-05-2 (4-(4-amino-1H-pyrazol-1-yl)pentanenitrile)

• Product Name: 4-(4-amino-1H-pyrazol-1-yl)pentanenitrile
• CAS No: 2023930-05-2
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 5754682
• PubChem ID: 165481528
• Update Time: 2023-12-26

4-(4-amino-1H-pyrazol-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2023930-05-2
• 4-(4-amino-1H-pyrazol-1-yl)pentanenitrile
• EN300-1111846

• Inchi： 1S/C8H12N4/c1-7(3-2-4-9)12-6-8(10)5-11-12/h5-7H,2-3,10H2,1H3
• InChI Key： SJVITJARDZUJQD-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)N)C(C)CCC#N

Computed Properties

• Exact Mass: 164.106196400g/mol
• Monoisotopic Mass: 164.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.6Ų